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Compound of Interest |

Compound Name: Flrlamide, manduca
CAS No.: 129960-91-4
Cat. No.: B1672852
. J

Material Safety & Hazard Profile

Before initiating disposal, you must categorize the risk. While insect neuropeptides are
generally non-toxic to humans, they are bioactive molecules. In the absence of specific human
toxicity data, Universal Precautions are mandatory.

Parameter Specification

Compound Name Manduca FLRLamide / ManducaFLRFamide
CAS Number 129960-91-4 (FLRLamide)

Physical State Lyophilized powder or Aqueous solution

Bioactivit Myotropic (muscle contraction),
ioactivity L
Neuromodulation in insects

Not classified as PBT (Persistent,
Human Hazard ) ) ) ]
Bioaccumulative, Toxic). Treat as Irritant.

) Low.[1] Peptides degrade rapidly; however,
Environmental Hazard ] )
Manduca sexta is an agricultural pest.

Pre-Disposal Assessment (Triage)
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Effective disposal relies on segregating waste at the source. Use the following decision matrix
to determine the correct workflow.

Waste Generation Source

Identify Material Type

Unused Compound |Animal Tissue Injection Equip

Pure Peptide / Stock Solution Treated Manduca (Larvae/Moths) Needles / Glass Vials

Chemical Waste Stream Devitalization Sharps Container
(Label: Non-Hazardous Peptide) (Freeze -20°C for >24hrs) (Do not recap)

l

Biohazard Waste Stream
(Incineration/Autoclave)

Click to download full resolution via product page
Figure 1: Decision matrix for segregating peptide and biological waste streams.

Step-by-Step Disposal Protocols
Protocol A: Chemical Waste (Pure Peptide)

Applicability: Expired lyophilized powder, leftover stock solutions, or contaminated bench paper.
* Neutralization (Optional but Recommended):

o For high-concentration stock solutions (>1 mM), add 10% bleach (sodium hypochlorite) to
the vial to degrade the peptide bonds before disposal. Allow to sit for 20 minutes.
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» Containment:
o Transfer liquid waste into a High-Density Polyethylene (HDPE) chemical waste container.

o Solids (vials with powder residue) should be capped and placed in a clear hazardous
waste bag.

e Labeling:
o Affix a hazardous waste tag.
o Constituents: "Aqueous Solution, Peptides (Non-Hazardous)."
o Hazard Checkbox: Select "Irritant” (preventative classification).
e Disposal:

o Hand over to your institution's EHS (Environmental Health & Safety) for incineration. Do
not pour down the drain.

Protocol B: Biological Waste (Treated Manduca sexta)

Applicability: Larvae, pupae, or moths injected with or fed FLRLamide. Critical
Requirement:Manduca sexta is a regulated agricultural pest (Tobacco Hornworm). You must
ensure devitalization (death) before the waste leaves your control to prevent accidental
environmental release.[2]

» Devitalization (The "Freeze-Kill* Method):
o Place live insects (larvae/moths) into a primary container (e.g., plastic box or sealed bag).
o Place the container in a -20°C freezer for a minimum of 24 hours.

o Why? This ensures humane euthanasia and prevents the escape of pests into the local
ecosystem during transport.

e Primary Containment:

o Remove frozen carcasses and place them into a Red Biohazard Bag.
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o If the insects were transgenic or treated with viral vectors, this bag must be autoclavable.

e Secondary Containment:
o Place the red bag into a rigid, leak-proof biohazard bin (grey or red bin).
 Final Disposal:

o Incineration: Preferred for chemically treated biologicals to destroy both the tissue and the
peptide.

o Autoclave: Acceptable if incineration is unavailable (121°C, 15 psi, 30 mins).

Protocol C: Sharps & Consumables

Applicability: Micro-syringes, pipette tips used for FLRLamide application.

e Immediate Segregation:
o Dispose of needles immediately into a rigid, puncture-resistant Sharps Container.
o NEVER recap needles used for peptide injection.

o Pipette Tips:
o Collect in a benchtop biohazard bag.

o Treat as solid biological waste (see Protocol B).

Emergency Procedures
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Scenario Immediate Action Follow-up

) ) Wash with soap and water for Consult SDS. No systemic
Skin Contact (Peptide)

15 mins. toxicity expected.
) Bleed the wound, wash with Report to Occupational Health.
Needle Stick ) ) )
soap/water. Monitor for inflammation.
) ] If lost, set pheromone traps or
Insect Escape Recapture immediately. ] ] N
light traps in the facility.
) ) Dampen with wet paper towel Wipe surface with 10% bleach.
Spill (Solid) )
to avoid dust. [3]

Regulatory & Compliance Notes

e NIH Guidelines: If your Manduca are transgenic, you must comply with NIH Guidelines
Section IV-B-7 regarding the inactivation of recombinant organisms.

o USDA/APHIS:Manduca sexta transport and disposal may be subject to USDA permits (PPQ
526) if moving between states. Ensure your permit conditions for "devitalization prior to

disposal” are met.

References

¢ National Institutes of Health (NIH).NIH Guidelines for Research Involving Recombinant or
Synthetic Nucleic Acid Molecules.[2] (Section on Arthropod Containment and Disposal).[4]
[Link]

» Vanderbilt University Medical Center.Disposal Procedures for Insects Used in Research.
(Specific protocols for freezing and biohazard bagging). [Link]

e Kingan, T.G., et al. "A new peptide in the FMRFamide family isolated from the CNS of the
hawkmoth, Manduca sexta.” Peptides, 1990. (Source for FLRLamide identification). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1. pflanzengesundheit.julius-kuehn.de [pflanzengesundheit.julius-kuehn.de]

o 2. biosafety.utk.edu [biosafety.utk.edu]

e 3. vpr.tamu.edu [vpr.tamu.edu]

e 4. Insect Disposal — Environmental Safety and Health — UMBC [safety.umbc.edu]

e To cite this document: BenchChem. [Operational Guide: Disposal of Manduca FLRLamide &
Treated Biologicals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672852#flrlamide-manduca-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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